3-(1-ethyl-1H-pyrazol-4-yl)-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]acrylamide

• Molecular Formula: C18H18FN5O
• Molecular Weight: 339.4 g/mol
• IUPAC Name: (E)-3-(1-ethylpyrazol-4-yl)-N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]prop-2-enamide
• InChI: InChI=1S/C18H18FN5O/c1-2-23-12-15(9-20-23)5-8-18(25)22-17-10-21-24(13-17)11-14-3-6-16(19)7-4-14/h3-10,12-13H,2,11H2,1H3,(H,22,25)/b8-5+
• InChI Key: JQHKVTNBQBGBRZ-VMPITWQZSA-N
• Isomeric SMILES: CCN1C=C(C=N1)/C=C/C(=O)NC2=CN(N=C2)CC3=CC=C(C=C3)F
• SMILES: CCN1C=C(C=N1)C=CC(=O)NC2=CN(N=C2)CC3=CC=C(C=C3)F

Description

3-(1-ethyl-1H-pyrazol-4-yl)-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 3-(1-ethyl-1H-pyrazol-4-yl)-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]acrylamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and proliferation. This compound has been shown to inhibit the activity of the enzyme cyclin-dependent kinase 2 (CDK2), which is involved in the regulation of the cell cycle.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells in vitro, and it has been shown to have neuroprotective effects in animal models. Additionally, this compound has been shown to inhibit the activity of CDK2, which is involved in the regulation of the cell cycle.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(1-ethyl-1H-pyrazol-4-yl)-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]acrylamide in lab experiments is its potential use in cancer treatment and neurodegenerative disease research. Additionally, this compound has been shown to have a high degree of selectivity for CDK2, which makes it a potentially useful tool for studying the activity of this enzyme. However, one limitation of using this compound in lab experiments is its complex synthesis process, which requires specialized equipment and expertise.

Future Directions

There are several potential future directions for research involving 3-(1-ethyl-1H-pyrazol-4-yl)-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]acrylamide. One potential direction is to further study its potential use in cancer treatment, particularly in combination with other chemotherapeutic agents. Additionally, this compound could be further studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, future research could focus on developing new synthetic methods for this compound that are more efficient and cost-effective.

Synthesis Methods

The synthesis of 3-(1-ethyl-1H-pyrazol-4-yl)-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]acrylamide involves a multi-step process that requires specialized equipment and expertise. The synthesis begins with the reaction of 4-fluorobenzylhydrazine with ethyl acetoacetate, followed by the addition of 4-nitrobenzaldehyde and ammonium acetate. The resulting intermediate is then reacted with acryloyl chloride to yield the final product.

Scientific Research Applications

3-(1-ethyl-1H-pyrazol-4-yl)-N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]acrylamide has been used extensively in scientific research due to its potential applications in various fields. This compound has been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use in treating neurodegenerative diseases, as it has been shown to have neuroprotective effects in animal models.